molecular formula C18H13Cl2F3O4 B8306379 4-(3-(3,5-Dichlorophenyl)-4,4,4-trifluoro-3-hydroxybutanoyl)-2-methylbenzoic acid

4-(3-(3,5-Dichlorophenyl)-4,4,4-trifluoro-3-hydroxybutanoyl)-2-methylbenzoic acid

Cat. No.: B8306379
M. Wt: 421.2 g/mol
InChI Key: OCKCOEDZYCCPJE-UHFFFAOYSA-N
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Description

4-(3-(3,5-Dichlorophenyl)-4,4,4-trifluoro-3-hydroxybutanoyl)-2-methylbenzoic acid is a useful research compound. Its molecular formula is C18H13Cl2F3O4 and its molecular weight is 421.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H13Cl2F3O4

Molecular Weight

421.2 g/mol

IUPAC Name

4-[3-(3,5-dichlorophenyl)-4,4,4-trifluoro-3-hydroxybutanoyl]-2-methylbenzoic acid

InChI

InChI=1S/C18H13Cl2F3O4/c1-9-4-10(2-3-14(9)16(25)26)15(24)8-17(27,18(21,22)23)11-5-12(19)7-13(20)6-11/h2-7,27H,8H2,1H3,(H,25,26)

InChI Key

OCKCOEDZYCCPJE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)CC(C2=CC(=CC(=C2)Cl)Cl)(C(F)(F)F)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.46 g of 4-acetyl-2-methylbenzoic acid, 6.08 g of 3′,5′-dichloro-2,2,2-trifluoroacetophenone, 18.2 g of toluene and 3.79 g of triethylamine were fed and the mixture was stirred for 13 hours at 60° C. 12.2 g of toluene was added to the slurry-state reaction solution, and the mixture was cooled to room temperature. The reaction solution was filtered under reduced pressure, and the solid was washed with a small amount of toluene. 11.3 g of triethylamine salt of 4-(3-(3,5-dichlorophenyl)-4,4,4-trifluoro-3-hydroxybutanoyl)-2-methylbenzoic acid as a white solid was obtained by drying under reduced pressure.
Quantity
4.46 g
Type
reactant
Reaction Step One
Quantity
6.08 g
Type
reactant
Reaction Step Two
Quantity
3.79 g
Type
reactant
Reaction Step Three
Quantity
12.2 g
Type
solvent
Reaction Step Four
Quantity
18.2 g
Type
solvent
Reaction Step Five

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